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Compound of Interest

Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction between dodecan-1-
amine and thiocyanic acid, resulting in the formation of dodecylammonium thiocyanate. This
document details the physicochemical properties of the reactants and the product, a
comprehensive experimental protocol for the synthesis, and a logical workflow diagram.

Core Reactant and Product Properties

A thorough understanding of the starting materials and the resulting product is crucial for
successful synthesis and application. The following tables summarize the key quantitative data
for dodecan-1-amine, thiocyanic acid, and the product, dodecylammonium thiocyanate.

Table 1: Physicochemical Properties of Dodecan-1-amine
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Tautomerism

Exists in equilibrium with
isothiocyanic acid (HNCS),
with the iso form dominating in

the vapor phase.

Property Value Reference
Synonyms Dodecylamine, Laurylamine
CAS Number 124-22-1
Molecular Formula C12H27N
Molar Mass 185.35 g/mol
Appearance White waxy solid or oily liquid
Melting Point 27-29 °C
Boiling Point 247-249 °C
Density 0.806 g/mL at 25 °C
Solubility in Water 78 mg/L at 25 °C
Table 2: Physicochemical Properties of Thiocyanic Acid
Property Value Reference
Synonyms Hydrogen.thiocj‘yanate,
Sulfocyanic acid
CAS Number 463-56-9
Molecular Formula HSCN
Molar Mass 59.09 g/mol
Acidity (pKa) 1.1at20°C
Appearance Colorless liquid or gas

Table 3: Physicochemical Properties of n-Dodecylammonium Thiocyanate
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Property Value Reference
CAS Number 22031-31-8

Molecular Formula C13H2sN2S

Molar Mass 244.44 g/mol

Appearance White solid (expected) Inferred

Expected to have some
Solubility solubility in polar organic Inferred

solvents.

Reaction Overview

The reaction between dodecan-1-amine, a primary aliphatic amine, and thiocyanic acid is a

classic acid-base neutralization. The lone pair of electrons on the nitrogen atom of the amine
acts as a Brgnsted-Lowry base, accepting a proton from the acidic thiocyanic acid. This results
in the formation of the dodecylammonium cation and the thiocyanate anion, which associate to
form the ionic salt, dodecylammonium thiocyanate.

Reaction Equation:

CH3(CHz2)11NH2 + HSCN - [CH3(CHz2)11NH3s]*[SCN]~

Experimental Protocol: Synthesis of n-
Dodecylammonium Thiocyanate

The following protocol is based on the general method for the synthesis of amine salts of
thiocyanic acid as described by Mathes, Stewart, and Swedish in 1948, which involves the
reaction of an amine with a stable source of thiocyanic acid, such as an ammonium or alkali
metal salt, in an aqueous medium.

Materials:
e Dodecan-1-amine (Ciz2Hz27N)

e Ammonium thiocyanate (NH4SCN)
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e Deionized water

e Benzene (or another suitable non-polar organic solvent for extraction)
o Ethanol (for recrystallization)

e Hydrochloric acid (HCI), 0.1 M (for titration)
» Methyl orange indicator

Equipment:

e Round-bottom flask with a reflux condenser
e Heating mantle or oil bath

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

e Bichner funnel and flask

o Beakers and Erlenmeyer flasks

e pH meter or pH paper

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve a specific molar equivalent of ammonium thiocyanate in deionized water.

o Addition of Amine: To the stirred aqueous solution of ammonium thiocyanate, add one molar
equivalent of dodecan-1-amine.

o Reaction Conditions: Heat the reaction mixture to 85-90 °C with continuous stirring. The
reaction is typically carried out for a period of 2-4 hours to ensure complete salt formation.
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Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory
funnel. Extract the aqueous phase with several portions of benzene to separate the
dodecylammonium thiocyanate from any unreacted starting materials and inorganic salts.
The product will preferentially move into the organic layer.

Solvent Removal: Combine the organic extracts and remove the benzene under reduced
pressure using a rotary evaporator to yield the crude product.

Purification: Recrystallize the crude dodecylammonium thiocyanate from a suitable solvent,
such as ethanol, to obtain the purified solid product.

Drying: Dry the purified crystals in a vacuum oven at a mild temperature (e.g., 40-50 °C) to
remove any residual solvent.

Characterization: The final product can be characterized by determining its melting point and
using spectroscopic methods such as Infrared (IR) spectroscopy to confirm the presence of
the ammonium and thiocyanate functional groups, and Nuclear Magnetic Resonance (NMR)
spectroscopy to confirm the overall structure.

Yield Calculation:

The theoretical yield should be calculated based on the limiting reagent. The actual yield is the
mass of the purified, dried dodecylammonium thiocyanate. The percentage yield is calculated

as:

(Actual Yield / Theoretical Yield) x 100%

Logical Workflow and Diagrams

The following diagrams illustrate the fundamental reaction and the experimental workflow for
the synthesis of dodecylammonium thiocyanate.

Caption: Acid-base reaction forming Dodecylammonium Thiocyanate.
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Caption: Experimental workflow for the synthesis of n-Dodecylammonium Thiocyanate.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Dodecylammonium Thiocyanate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1619620#dodecan-1-amine-reaction-with-
thiocyanic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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